Cas no 919091-52-4 (5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride)
5-Oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamide-based compounds. Its reactive sulfonyl chloride group enables efficient coupling with amines and other nucleophiles, facilitating the construction of pharmacologically relevant structures. The benzoxazepine core provides a rigid heterocyclic scaffold, enhancing molecular stability and enabling precise modifications. This compound is valuable in medicinal chemistry for developing bioactive molecules, including enzyme inhibitors and receptor modulators. High purity and consistent reactivity make it suitable for research and industrial applications requiring reliable sulfonylation reactions. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
919091-52-4 structure
Product Name:5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride
CAS No:919091-52-4
MF:C9H8ClNO4S
MW:261.682120323181
CID:766653
PubChem ID:71425688
Update Time:2025-06-08
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzoxazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-5-oxo-
- 5-oxo-3,4-dihydro-2H-1,4-benzoxazepine-7-sulfonyl chloride
- 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride
- ZGRKUHQSLAKKEJ-UHFFFAOYSA-N
- EN300-127823
- 919091-52-4
- SCHEMBL2985807
- 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonylchloride
- DTXSID90844470
-
- Inchi: 1S/C9H8ClNO4S/c10-16(13,14)6-1-2-8-7(5-6)9(12)11-3-4-15-8/h1-2,5H,3-4H2,(H,11,12)
- InChI Key: ZGRKUHQSLAKKEJ-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC2=C(C(NCCO2)=O)C=1)(=O)=O
Computed Properties
- Exact Mass: 260.9862566g/mol
- Monoisotopic Mass: 260.9862566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 80.8Ų
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-127823-0.05g |
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride |
919091-52-4 | 93% | 0.05g |
$149.0 | 2023-06-08 | |
| Enamine | EN300-127823-0.1g |
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride |
919091-52-4 | 93% | 0.1g |
$221.0 | 2023-06-08 | |
| Enamine | EN300-127823-0.25g |
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride |
919091-52-4 | 93% | 0.25g |
$315.0 | 2023-06-08 | |
| Enamine | EN300-127823-0.5g |
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride |
919091-52-4 | 93% | 0.5g |
$501.0 | 2023-06-08 | |
| Enamine | EN300-127823-1.0g |
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride |
919091-52-4 | 93% | 1g |
$642.0 | 2023-06-08 | |
| Enamine | EN300-127823-2.5g |
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride |
919091-52-4 | 93% | 2.5g |
$1260.0 | 2023-06-08 | |
| Enamine | EN300-127823-5.0g |
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride |
919091-52-4 | 93% | 5g |
$1862.0 | 2023-06-08 | |
| Enamine | EN300-127823-10.0g |
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride |
919091-52-4 | 93% | 10g |
$2762.0 | 2023-06-08 | |
| Aaron | AR0069OF-50mg |
1,4-Benzoxazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-5-oxo- |
919091-52-4 | 95% | 50mg |
$230.00 | 2025-02-10 | |
| Aaron | AR0069OF-100mg |
1,4-Benzoxazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-5-oxo- |
919091-52-4 | 95% | 100mg |
$329.00 | 2025-02-10 |
5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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